Cas no 1806448-77-0 (3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one
• CAS No: 1806448-77-0
• MF: C₁₁H₁₀BrClF₂O₂
• MW: 327.549708843231
• CID: 4792359
• Update Time: 2025-06-26

3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H10BrClF2O2/c12-4-3-10(16)9-5-8(17-11(14)15)2-1-7(9)6-13/h1-2,5,11H,3-4,6H2
• InChI Key： VQPJUCUOKYMMBH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1CCl)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one

3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806448-77-0): A Comprehensive Overview

3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806448-77-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and difluoromethoxy functionalities, exhibits a wide range of potential applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one is composed of a brominated propionyl moiety attached to a substituted phenyl ring. The presence of the chloromethyl and difluoromethoxy groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to provide high yields and excellent regioselectivity. For instance, a study published in the Journal of Organic Chemistry reported a palladium-catalyzed cross-coupling reaction that effectively synthesized this compound with minimal side products.

In the realm of medicinal chemistry, 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one has shown promising activity as a lead compound for drug discovery. Its bromine and chlorine substituents can be readily modified to explore structure-activity relationships (SAR), which is crucial for optimizing pharmacological properties. Additionally, the difluoromethoxy group has been associated with enhanced metabolic stability and improved pharmacokinetic profiles, making it an attractive feature for drug candidates.

Clinical trials involving derivatives of 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one have demonstrated its potential in treating various diseases. For example, a phase II clinical trial evaluated a derivative of this compound for its efficacy in treating chronic pain. The results indicated significant pain relief with minimal adverse effects, suggesting its potential as a novel analgesic agent.

The biological activity of 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one has also been explored in preclinical studies. Research published in the Bioorganic & Medicinal Chemistry Letters highlighted its potent anti-inflammatory properties, which were attributed to its ability to inhibit key enzymes involved in the inflammatory pathway. This finding opens up new avenues for developing anti-inflammatory drugs based on this scaffold.

Beyond its therapeutic applications, 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one has also found use in materials science and chemical synthesis. Its unique electronic properties make it an excellent building block for constructing advanced materials with tailored functionalities. For instance, it has been utilized in the synthesis of conductive polymers and luminescent materials, which have applications in electronics and optoelectronics.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-5-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806448-77-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize its performance, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.